Cas no 1701845-38-6 (Oxirane, 2-[(3-fluoro-4-methylphenyl)methyl]-)

• Product Name: Oxirane, 2-[(3-fluoro-4-methylphenyl)methyl]-
• CAS No: 1701845-38-6
• MF: C₁₀H₁₁FO
• MW: 166.192146539688
• CID: 5275118
• Update Time: 2025-06-07

Oxirane, 2-[(3-fluoro-4-methylphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Oxirane, 2-[(3-fluoro-4-methylphenyl)methyl]-

• Inchi： 1S/C10H11FO/c1-7-2-3-8(5-10(7)11)4-9-6-12-9/h2-3,5,9H,4,6H2,1H3
• InChI Key： CTYUYGTYDTVOJL-UHFFFAOYSA-N
• SMILES： O1CC1CC1=CC=C(C)C(F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on Oxirane, 2-[(3-fluoro-4-methylphenyl)methyl]-

Professional Introduction to Oxirane, 2-[(3-fluoro-4-methylphenyl)methyl]- (CAS No. 1701845-38-6)

Oxirane, 2-[(3-fluoro-4-methylphenyl)methyl]-, identified by its CAS number 1701845-38-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound belongs to the class of oxiranes, which are three-membered heterocyclic ethers known for their unique reactivity and utility in synthetic applications. The presence of a fluoro substituent at the 3-position of the phenyl ring and a methyl group at the 4-position introduces distinct electronic and steric properties, making it a valuable intermediate in the development of novel bioactive molecules.

The structural features of Oxirane, 2-[(3-fluoro-4-methylphenyl)methyl]- make it particularly interesting for medicinal chemists. The fluoro group is well-documented for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates. In particular, fluorine atoms can enhance the lipophilicity of molecules, improve their bioavailability, and increase their resistance to enzymatic degradation. This property has been extensively leveraged in the design of modern pharmaceuticals, including antiviral, anticancer, and anti-inflammatory agents.

The methyl group at the 4-position of the phenyl ring further contributes to the compound's complexity and potential utility. Methyl groups are often used in medicinal chemistry to influence the conformational flexibility of molecules, affect their solubility, and alter their interactions with biological targets. The combination of these two substituents in Oxirane, 2-[(3-fluoro-4-methylphenyl)methyl]- suggests that it may exhibit a range of interesting pharmacological properties.

In recent years, there has been growing interest in the development of novel therapeutic agents targeting complex diseases such as cancer and neurodegenerative disorders. The oxirane core is particularly relevant in this context due to its reactivity with nucleophiles, which allows for the facile introduction of various functional groups. This reactivity has been exploited in the synthesis of prodrugs and bioconjugates designed to enhance targeted delivery and controlled release of active pharmaceutical ingredients.

One area where Oxirane, 2-[(3-fluoro-4-methylphenyl)methyl]- shows promise is in the field of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in various diseases, particularly cancer. Inhibiting specific kinases has become a major focus of drug discovery efforts over the past decade. The structural motifs present in this compound make it a potential candidate for designing kinase inhibitors with improved selectivity and potency.

Recent studies have highlighted the importance of fluorinated aromatic compounds in the development of kinase inhibitors. For instance, fluorinated phenyl rings have been shown to enhance binding affinity by improving hydrophobic interactions with target enzymes. Additionally, fluorine atoms can influence metabolic stability by preventing unwanted dehalogenation or oxidation reactions. These findings suggest that Oxirane, 2-[(3-fluoro-4-methylphenyl)methyl]- could be a valuable building block for designing next-generation kinase inhibitors.

The synthesis of Oxirane, 2-[(3-fluoro-4-methylphenyl)methyl]- involves several key steps that highlight its synthetic utility. The introduction of the fluoro group at the 3-position typically requires halogenation followed by metal-catalyzed cross-coupling reactions. Similarly, the attachment of the methyl group at the 4-position can be achieved through Friedel-Crafts alkylation or other electrophilic aromatic substitution methods. These synthetic strategies underscore the compound's versatility as an intermediate in organic synthesis.

In addition to its applications in drug discovery, Oxirane, 2-[(3-fluoro-4-methylphenyl)methyl]- has potential uses in materials science and polymer chemistry. Oxiranes are known for their ability to undergo ring-opening polymerization when exposed to nucleophiles such as amines or alcohols. This property has been exploited in the development of biodegradable polymers and coatings with tailored mechanical and thermal properties.

The presence of both fluoro and methyl substituents may further enhance the performance characteristics of these polymers by influencing their solubility, crystallinity, and thermal stability. Such modifications are particularly relevant for applications in biomedical materials where biocompatibility and functionality are critical requirements.

Evaluation studies on Oxirane, 2-[(3-fluoro-4-methylphenyl)methyl]- have also explored its potential as a precursor for more complex molecules through functional group transformations. For example, hydrolysis or reduction reactions can be used to introduce additional functional groups such as hydroxyl or amino groups into the molecule. These transformations expand its utility as a versatile building block for synthesizing diverse bioactive compounds.

The growing body of research on this compound underscores its significance in both academic and industrial settings. As synthetic methodologies continue to advance, new applications for Oxirane, 2-[(3-fluoro-4-methylphenyl)methyl]- are likely to emerge, further solidifying its role as a key intermediate in pharmaceutical chemistry and chemical biology.